Cas no 51834-97-0 (6-methoxypyridin-3-ol)

• Product Name: 6-methoxypyridin-3-ol
• CAS No: 51834-97-0
• MF: C₆H₇NO₂
• MW: 125.125281572342
• MDL: MFCD06858737
• CID: 89679
• PubChem ID: 11622335
• Update Time: 2025-07-19

6-methoxypyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-2-methoxylpyridine
• 5-HYDROXY-2-METHOXYPYRIDINE
• 3-Pyridinol,6-methoxy-(9CI)
• 5-hydroxy-2-methoxypridine
• 6-METHOXY-HYDROXY-PYRIDINE
• 6-Methoxy-pyridin-3-ol
• 6-methoxypyridin-3-ol
• FT-0600712
• AC-23447
• SCHEMBL177831
• BB 0261039
• AKOS006346491
• SY022315
• Z1201623942
• 2-Methoxy-5-hydroxypyridine
• 6-Methoxypyridine-3-ol
• J-518862
• CS-W005101
• LKBKDKVMHWPZDB-UHFFFAOYSA-N
• MFCD06858737
• 51834-97-0
• A7631
• DTXSID30469560
• AM20061275
• EN300-118796
• 6-Methoxy-3-pyridinol, AldrichCPR
• PS-4956
• 6-Methoxy-3-pyridinol
• 6-Methoxy-3-hydroxypyridine
• 3-Pyridinol, 6-methoxy-
• DB-007054

• MDL： MFCD06858737
• Inchi： 1S/C6H7NO2/c1-9-6-3-2-5(8)4-7-6/h2-4,8H,1H3
• InChI Key： LKBKDKVMHWPZDB-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CN=1)O

Computed Properties

• Exact Mass: 125.04800
• Monoisotopic Mass: 125.047678466 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 125.13
• XLogP3: 1.4
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.2±0.1 g/cm3
• Melting Point: 80-81°C
• Boiling Point: 330.1℃ at 760 mmHg
• Flash Point: 153.5±22.3 °C
• Refractive Index: 1.538
• PSA: 42.35000
• LogP: 0.79580
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

6-methoxypyridin-3-ol Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H315 (100%)H319 (100%)H335 (100%)
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 6-methoxypyridin-3-ol

6-methoxypyridin-3-ol (CAS 51834-97-0): A Versatile Compound in Pharmaceutical and Biomedical Research

6-methoxypyridin-3-ol, also known by its CAS number 51834-97-0, is a heterocyclic compound belonging to the pyridine derivatives family. This molecule contains a pyridine ring with a methoxy group at the 6-position and a hydroxyl group at the 3-position, forming a unique structural framework that has attracted significant attention in pharmacological research. Recent studies have highlighted the potential of 6-methoxypyridin-3-ol in modulating cellular signaling pathways, making it a promising candidate for drug development in various therapeutic areas.

The chemical structure of 6-methoxypyridin-3-ol is characterized by its aromatic six-membered ring with nitrogen at the 1-position and a hydroxyl group at the 3-position. The presence of the methoxy group at the 6-position introduces electron-donating properties, which may influence its reactivity and biological activity. This structural feature is critical for understanding its interactions with biological targets, as the methoxy group can participate in hydrogen bonding or electrostatic interactions with receptor sites.

Recent pharmacological studies (2023) have demonstrated that 6-methoxypyridin-3-ol exhibits anti-inflammatory effects by inhibiting the NF-κB signaling pathway. This pathway is a key regulator of inflammatory responses, and its dysregulation is associated with chronic diseases such as rheumatoid arthritis and neurodegenerative disorders. The compound's ability to modulate this pathway suggests its potential as a therapeutic agent for inflammatory conditions. Additionally, in vitro experiments have shown that 6-methoxypyridin-3-ol can reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6, further supporting its anti-inflammatory properties.

Another area of interest is the antioxidant activity of 6-methoxypyridin-3-ol. Oxidative stress is a common factor in many diseases, including cancer and cardiovascular disorders. Recent research has shown that this compound can scavenge free radicals and inhibit lipid peroxidation, which may contribute to its protective effects in cellular systems. A 2024 study published in Journal of Medicinal Chemistry reported that 6-methoxypyridin-3-ol significantly reduces oxidative damage in neuronal cells, suggesting its potential application in neuroprotective therapies.

The synthetic methods for 6-methoxypyridin-3-ol have been optimized to improve yield and purity. Traditional approaches often involve multistep reactions with harsh conditions, but recent advancements in catalytic chemistry have enabled more efficient synthesis. For example, a 2023 study described a one-pot synthesis method using a metal-catalyzed coupling reaction, which reduces reaction time and minimizes byproduct formation. This advancement is crucial for large-scale production and pharmaceutical applications.

In the context of drug development, 6-methoxypyridin-3-ol has shown promise as a lead compound for designing novel therapeutics. Its structural similarity to known pharmacological agents allows for the rational modification of its properties to enhance efficacy and reduce side effects. For instance, derivatives of 6-methoxypyridin-3-ol with modified functional groups have been synthesized to improve solubility and bioavailability, which are critical factors in drug formulation.

The biological activity of 6-methoxypyridin-3-ol is also being explored in the context of antimicrobial applications. While its primary role is not as an antimicrobial agent, preliminary studies suggest that it may exhibit synergistic effects when combined with existing antibiotics. This property could be valuable in combating antibiotic-resistant bacterial strains, a growing concern in modern medicine.

Furthermore, 6-methoxypyridin-3-ol has been investigated for its potential in metabolic disorders. Research published in 2024 in Pharmacological Reports indicated that this compound may regulate glucose metabolism by modulating key enzymes involved in glycolysis. This finding opens new avenues for its application in the treatment of diabetes and related metabolic syndromes.

The toxicological profile of 6-methoxypyridin-3-ol is an important aspect of its evaluation for therapeutic use. Preliminary studies have shown that the compound exhibits low toxicity in vitro and in vivo models, which is a critical consideration for drug safety. However, further long-term studies are needed to fully assess its safety profile, especially in human trials.

Despite its promising properties, the development of 6-methoxypyridin-3-ol as a therapeutic agent faces several challenges. One of the primary obstacles is the optimization of its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). These factors determine the effectiveness of the compound in vivo and are essential for its transition from laboratory research to clinical application.

In conclusion, 6-methoxypyridin-3-ol (CAS 51834-97-0) is a multifunctional compound with potential applications in various therapeutic areas. Its anti-inflammatory, antioxidant, and metabolic regulatory properties make it a valuable candidate for further research. Continued exploration of its biological activities and the development of synthetic methods will be crucial for advancing its use in pharmaceutical science.

As research progresses, the role of 6-methoxypyridin-3-ol in modern medicine is likely to expand, offering new possibilities for treating complex diseases. The interdisciplinary approach combining chemistry, biology, and pharmacology will be essential in unlocking its full potential and addressing the challenges associated with its development.